![molecular formula C21H19N3O5 B6191154 (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid CAS No. 2679931-24-7](/img/no-structure.png)
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
Overview
Description
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the acid. The hydroxyl group is then protected, and the imidazole ring is introduced. Finally, the protecting groups are removed to yield the desired product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "2-amino-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid", "N,N'-dicyclohexylcarbodiimide", "Diisopropylethylamine", "Triethylamine", "N,N-dimethylformamide", "Pyridine", "Tetrahydrofuran", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate", "Sodium sulfate", "Magnesium sulfate", "Activated carbon" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with methanesulfonyl chloride to form 9-(methanesulfonyloxy)fluorene.", "9-(methanesulfonyloxy)fluorene is reacted with 2-amino-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid in the presence of N,N'-dicyclohexylcarbodiimide and diisopropylethylamine to form (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid.", "The hydroxyl group of (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is protected with triethylamine and methanesulfonyl chloride to form (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methanesulfonyloxy-1H-imidazol-4-yl)propanoic acid.", "(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methanesulfonyloxy-1H-imidazol-4-yl)propanoic acid is reacted with pyridine and tetrahydrofuran to form (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-tetrahydrofuran-2-yl-1H-imidazol-4-yl)propanoic acid.", "The methanesulfonyl and tetrahydrofuran protecting groups are removed using sodium bicarbonate and water to form (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid.", "The product is purified using ethyl acetate, sodium chloride, sodium sulfate, and activated carbon." ] } | |
CAS RN |
2679931-24-7 |
Molecular Formula |
C21H19N3O5 |
Molecular Weight |
393.4 |
Purity |
95 |
Origin of Product |
United States |
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